molecular formula C8H10N2O2S3 B14949553 1,1'-(1,2,4-Thiadiazole-3,5-diyldisulfanediyl)dipropan-2-one

1,1'-(1,2,4-Thiadiazole-3,5-diyldisulfanediyl)dipropan-2-one

Cat. No.: B14949553
M. Wt: 262.4 g/mol
InChI Key: JNTLNLJDHUIOBW-UHFFFAOYSA-N
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Description

1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE is a complex organic compound characterized by the presence of a thiadiazole ring and multiple sulfur atoms

Preparation Methods

The synthesis of 1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE typically involves multiple steps. One common synthetic route includes the reaction of 2-oxopropyl sulfanyl compounds with thiadiazole derivatives under controlled conditions. The reaction conditions often require the use of specific catalysts and solvents to ensure the desired product yield and purity .

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. These methods often include continuous flow processes and advanced purification techniques to ensure high-quality output .

Mechanism of Action

The mechanism of action of 1-({3-[(2-OXOPROPYL)SULFANYL]-1,2,4-THIADIAZOL-5-YL}SULFANYL)ACETONE involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use .

Properties

Molecular Formula

C8H10N2O2S3

Molecular Weight

262.4 g/mol

IUPAC Name

1-[[5-(2-oxopropylsulfanyl)-1,2,4-thiadiazol-3-yl]sulfanyl]propan-2-one

InChI

InChI=1S/C8H10N2O2S3/c1-5(11)3-13-7-9-8(15-10-7)14-4-6(2)12/h3-4H2,1-2H3

InChI Key

JNTLNLJDHUIOBW-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CSC1=NSC(=N1)SCC(=O)C

Origin of Product

United States

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